Cas no 1195945-54-0 (Methyl 3-bromo-5-fluoro-4-methoxybenzoate)

Methyl 3-bromo-5-fluoro-4-methoxybenzoate is a fluorinated and brominated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo and fluoro substituent on the benzene ring, along with a methoxy group—enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it a valuable intermediate. The ester group provides versatility for further functionalization via hydrolysis or transesterification. This compound’s well-defined reactivity profile and stability under standard conditions make it suitable for controlled modifications in complex molecule synthesis. It is typically handled under inert conditions to preserve its integrity.
Methyl 3-bromo-5-fluoro-4-methoxybenzoate structure
1195945-54-0 structure
Product Name:Methyl 3-bromo-5-fluoro-4-methoxybenzoate
CAS No:1195945-54-0
MF:C9H8BrFO3
MW:263.060425758362
CID:4685242
PubChem ID:67076673
Update Time:2025-05-26

Methyl 3-bromo-5-fluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-fluoro-4-methoxy-benzoic acid methyl ester
    • SCHEMBL1561433
    • QGURPOOTVYAJKX-UHFFFAOYSA-N
    • methyl 3-bromo-5-fluoro-4-methoxybenzoate
    • CS-0375965
    • 1195945-54-0
    • AKOS020007266
    • A1-33092
    • Methyl 3-bromo-5-fluoro-4-methoxybenzoate
    • Inchi: 1S/C9H8BrFO3/c1-13-8-6(10)3-5(4-7(8)11)9(12)14-2/h3-4H,1-2H3
    • InChI Key: QGURPOOTVYAJKX-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OC)C=C(C=1OC)F

Computed Properties

  • Exact Mass: 261.96408g/mol
  • Monoisotopic Mass: 261.96408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Methyl 3-bromo-5-fluoro-4-methoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1446635-500mg
Methyl 3-bromo-5-fluoro-4-methoxybenzoate
1195945-54-0 98%
500mg
¥4882.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1446635-1g
Methyl 3-bromo-5-fluoro-4-methoxybenzoate
1195945-54-0 98%
1g
¥5863.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1446635-2.5g
Methyl 3-bromo-5-fluoro-4-methoxybenzoate
1195945-54-0 98%
2.5g
¥12579.00 2024-08-09

Additional information on Methyl 3-bromo-5-fluoro-4-methoxybenzoate

Methyl 3-bromo-5-fluoro-4-methoxybenzoate (CAS No. 1195945-54-0)

The compound Methyl 3-bromo-5-fluoro-4-methoxybenzoate (CAS No. 1195945-54-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with bromine, fluorine, and methoxy groups at specific positions. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the importance of Methyl 3-bromo-5-fluoro-4-methoxybenzoate in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its potential as a precursor for synthesizing novel organic semiconductors, which exhibit enhanced electronic properties due to the electron-withdrawing effects of the bromine and fluorine atoms. These findings suggest that this compound could play a pivotal role in the next generation of high-performance electronic devices.

In addition to its role in materials science, Methyl 3-bromo-5-fluoro-4-methoxybenzoate has also been investigated for its applications in medicinal chemistry. The compound's structure allows for selective binding to certain biological targets, making it a promising candidate for drug discovery efforts. Recent research has focused on its potential as a lead compound for developing new therapies targeting specific diseases, such as cancer and neurodegenerative disorders.

The synthesis of Methyl 3-bromo-5-fluoro-4-methoxybenzoate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the introduction of substituents at specific positions on the benzoate ring, followed by functionalization to achieve the desired chemical properties. Advanced techniques such as microwave-assisted synthesis and catalytic processes have been employed to optimize the production of this compound.

From an environmental perspective, Methyl 3-bromo-5-fluoro-4-methoxybenzoate has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions, the compound can undergo enzymatic degradation, reducing its persistence in the environment. This information is crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, Methyl 3-bromo-5-fluoro-4-methoxybenzoate (CAS No. 1195945-54-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial innovation. As new studies continue to uncover its potential, this compound is poised to contribute significantly to advancements in technology and medicine.

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